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Compound of Interest

Compound Name: AZD6738

Cat. No.: B8715501 Get Quote

Technical Support Center: AZD6737
(Ceralasertib)
This technical support center provides guidance for researchers, scientists, and drug

development professionals on addressing solubility issues of AZD6738 for in vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of AZD6738?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of AZD6738.[1][2][3][4][5] Ethanol and dimethylformamide

(DMF) are also suitable organic solvents.[5][6]

Q2: What is the solubility of AZD6738 in common organic solvents?

A2: AZD6738 exhibits good solubility in several organic solvents. For specific quantitative data,

please refer to the solubility table below.

Q3: How can I dissolve AZD6738 for use in aqueous buffers for cell culture experiments?

A3: AZD6738 is sparingly soluble in aqueous buffers.[6] To achieve the desired concentration

in aqueous solutions like PBS, it is recommended to first dissolve the compound in an organic

solvent such as ethanol or DMSO to create a high-concentration stock solution. This stock
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solution can then be further diluted with the aqueous buffer of choice to the final working

concentration.[6] For example, a 1:5 solution of ethanol to PBS (pH 7.2) has been shown to

dissolve AZD6738 to approximately 0.16 mg/mL.[5][6]

Q4: What is the recommended storage condition for AZD6738 stock solutions?

A4: Stock solutions of AZD6738 in organic solvents should be stored at -20°C or -80°C.[6][7] It

is advisable to prepare small aliquots to avoid repeated freeze-thaw cycles.[7] Aqueous

solutions of AZD6738 are not recommended for storage for more than one day.[6]

Q5: I am observing precipitation of AZD6738 in my cell culture medium. What could be the

cause?

A5: Precipitation in cell culture medium can occur if the final concentration of the organic

solvent (e.g., DMSO) is too high, or if the final concentration of AZD6738 exceeds its solubility

limit in the aqueous medium. It is crucial to ensure that the final solvent concentration is non-

toxic to the cells, typically ≤ 0.1%.[7] Refer to the troubleshooting guide for further assistance.

Solubility Data
The following table summarizes the solubility of AZD6738 in various solvents.

Solvent Solubility Reference

DMSO ~30 mg/mL to 83.33 mg/mL [1][2][5][6]

Ethanol ~30 mg/mL to 83 mg/mL [2][5][6][8]

Dimethylformamide (DMF) ~30 mg/mL [5][6]

Ethanol:PBS (pH 7.2) (1:5) ~0.16 mg/mL [5][6]

Water Insoluble [2][9]

Note: Solubility can be affected by factors such as temperature, pH, and the purity of the

compound and solvents.
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Protocol for Preparing a 10 mM Stock Solution of
AZD6738 in DMSO

Materials:

AZD6738 powder (Molecular Weight: 412.51 g/mol )[1]

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

1. Weigh out the required amount of AZD6738 powder. For 1 mL of a 10 mM stock solution,

you will need 4.125 mg of AZD6738.

2. Add the appropriate volume of DMSO to the AZD6738 powder in a sterile microcentrifuge

tube.

3. Vortex the solution until the AZD6738 is completely dissolved. Gentle warming in a water

bath (up to 50°C) or sonication can be used to aid dissolution if necessary.[9]

4. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

5. Store the aliquots at -20°C or -80°C.

Protocol for Preparing a Working Solution in Cell
Culture Medium

Materials:

10 mM AZD6738 stock solution in DMSO

Pre-warmed cell culture medium

Procedure:
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1. Thaw an aliquot of the 10 mM AZD6738 stock solution at room temperature.

2. Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve

the desired final concentration.

3. Ensure the final DMSO concentration in the cell culture medium does not exceed a level

that is toxic to the specific cell line being used (typically ≤ 0.1%).[7]

4. Add the final working solution to your cell culture plates.

Troubleshooting Guide
This guide provides a systematic approach to resolving common solubility issues encountered

with AZD6738 in in vitro experiments.
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Consult solubility data.
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3. Assess Culture Medium Compatibility

No

Potential Interaction with Medium Components?

Issue Persists: Contact Technical Support

Action: Test solubility in a simpler buffer (e.g., PBS).
Prepare fresh medium.

PossibleUnlikely
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Caption: Troubleshooting workflow for AZD6738 solubility issues.
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AZD6738 Mechanism of Action: ATR Signaling
Pathway
AZD6738 is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related

(ATR) kinase.[10][11][12] ATR is a key regulator of the DNA damage response (DDR),

particularly in response to replication stress.[13][14] Inhibition of ATR by AZD6738 prevents the

phosphorylation of its downstream targets, including CHK1, which leads to cell cycle arrest and

apoptosis in cancer cells with high levels of DNA damage or defects in other DDR pathways.

[14][15]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b8715501?utm_src=pdf-body
https://www.benchchem.com/product/b8715501?utm_src=pdf-body
https://www.researchgate.net/publication/386570705_Mechanisms_and_Applications_of_AZD6738_on_Breast_Cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC9359726/
https://openinnovation.astrazeneca.com/preclinical-research/preclinical-molecules/azd6738.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10323102/
https://synapse.patsnap.com/article/what-are-atr-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b8715501?utm_src=pdf-body
https://synapse.patsnap.com/article/what-are-atr-inhibitors-and-how-do-they-work
https://aacrjournals.org/mct/article/16/4/566/146118/AZD6738-A-Novel-Oral-Inhibitor-of-ATR-Induces
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8715501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DNA Damage / Replication Stress

ATR Kinase

activates

CHK1

phosphorylates

AZD6738

inhibits

Cell Cycle Arrest

promotes

DNA Repair

promotes

Apoptosis

prevents

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8715501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Select Solvent for AZD6738

Preparing a High-Concentration Stock Solution?

Use Organic Solvent
(DMSO, Ethanol, or DMF)

Yes

Preparing a Working Solution in Aqueous Buffer?

No

Dilute Organic Stock Solution
into Aqueous Buffer

Yes

Proceed with Experiment

No

Ensure Final Solvent Concentration
is Non-Toxic to Cells (e.g., <0.1% DMSO)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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